ethyl 4-[({[2-fluoro-5-(trifluoromethyl)phenyl]amino}carbonyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-fluoro-5-(trifluoromethyl)phenyl]carbamoylamino]benzoate
• InChI: InChI=1S/C17H14F4N2O3/c1-2-26-15(24)10-3-6-12(7-4-10)22-16(25)23-14-9-11(17(19,20)21)5-8-13(14)18/h3-9H,2H2,1H3,(H2,22,23,25)
• InChI Key: IGBIQTFLFXJHDG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)NC2=C(C=CC(=C2)C(F)(F)F)F
• Molecular Formula: C17H14F4N2O3
• Molecular Weight: 370.30 g/mol

Description

Synthesis Analysis

This would involve a detailed look at how the compound is synthesized, including the starting materials, the reaction conditions, and the yield. It might also discuss any challenges in the synthesis and how they were overcome.

Molecular Structure Analysis

This would involve a discussion of the compound’s molecular structure, possibly including its stereochemistry, its conformation, and any interesting structural features. It might also include information from spectroscopic analyses such as NMR, IR, or mass spectrometry.

Chemical Reactions Analysis

This would involve a discussion of how the compound reacts. This could include its reactivity towards different reagents, the mechanism of its reactions, and the products it forms.

Physical And Chemical Properties Analysis

This would include information on the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, stability, and reactivity.

Mechanism of Action

If the compound has a biological activity, this would involve a discussion of how it exerts its effects at the molecular level.

Safety and Hazards

This would include information on any hazards associated with the compound, such as its toxicity, flammability, or reactivity. It would also include information on how to handle the compound safely.

Future Directions

This would involve a discussion of potential future research directions. This could include new synthetic routes to the compound, new reactions it could undergo, or new applications for it.